N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]isonicotinamide

• IUPAC Name: N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]pyridine-4-carboxamide
• InChI: InChI=1S/C17H15N3OS/c1-2-12-3-5-13(6-4-12)15-11-22-17(19-15)20-16(21)14-7-9-18-10-8-14/h3-11H,2H2,1H3,(H,19,20,21)
• InChI Key: FIMRBMJSWQBLPV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=NC=C3
• Molecular Formula: C17H15N3OS
• Molecular Weight: 309.4 g/mol

Description

“N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]isonicotinamide” is a compound that contains a thiazole ring. Thiazoles are a type of heterocyclic compound that includes a five-membered ring with three carbon atoms, one sulfur atom, and one nitrogen atom. They are found in many biologically active compounds, such as antimicrobial drugs, antiretroviral drugs, antifungal drugs, and antineoplastic drugs.

Scientific Research Applications

Antioxidant

. Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.

Analgesic

. Analgesics are medicines that are used to relieve pain. They work by blocking pain signals from reaching the brain or by interfering with the brain’s interpretation of the signals.

Anti-inflammatory

. Anti-inflammatory drugs are used to treat inflammation, a condition that can lead to pain, redness, and swelling in the affected area.

Antimicrobial

. Antimicrobial substances inhibit the growth of microorganisms like bacteria, fungi, and viruses.

Antifungal

. Antifungal medications are used to treat fungal infections, which can occur in any part of the body.

Antiviral

. Antiviral drugs are a type of medication used specifically for treating viral infections.

Antitumor or Cytotoxic

. These compounds can inhibit the growth of tumors and can kill cells, which makes them useful in cancer treatment.

Antibacterial Photodynamic Therapy

. Photodynamic therapy is a treatment that uses light-sensitive compounds to kill harmful cells, such as cancer cells or bacteria.

Future Directions

The future directions for the research and development of “N-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]isonicotinamide” and similar compounds could include further exploration of their biological activities and potential applications in medicine, particularly in the treatment of diseases such as cancer and microbial infections.

Mechanism of Action

Target of Action

Thiazole derivatives have been found to exhibit a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . These diverse activities suggest that thiazole derivatives may interact with multiple targets.

Mode of Action

Thiazole derivatives are known to interact with their targets in various ways, leading to different biological outcomes . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows the thiazole ring to undergo electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom .

Biochemical Pathways

Thiazole derivatives have been found to influence a variety of biological pathways due to their broad spectrum of biological activities .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties may influence the compound’s bioavailability and pharmacokinetics.

Result of Action

Thiazole derivatives have been associated with a wide range of biological activities, suggesting that they may have multiple effects at the molecular and cellular levels .